Cas no 2175583-25-0 (N-{3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl}prop-2-enamide)

• Product Name: N-{3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl}prop-2-enamide
• CAS No: 2175583-25-0
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6326697
• PubChem ID: 132327096
• Update Time: 2025-05-21

N-{3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl}prop-2-enamide
• 2175583-25-0
• EN300-6689166
• AKOS033935076

• Inchi： 1S/C15H17NO/c1-2-14(17)16-13-10-15(13)9-5-7-11-6-3-4-8-12(11)15/h2-4,6,8,13H,1,5,7,9-10H2,(H,16,17)
• InChI Key： WXUPSFZUUJSXCK-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1CC21C1C=CC=CC=1CCC2

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Additional information on N-{3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl}prop-2-enamide

N-{3',4'-Dihydro-2'H-Spiro[Cyclopropane-1,1'-Naphthalene]-3-Yl}Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No. 2175583-25-0, commonly referred to as N-{3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl}prop-2-enamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique spirocyclic structure, which combines a cyclopropane ring with a naphthalene system. The spiro junction in its structure introduces interesting electronic and steric properties, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic properties of this compound. Studies using density functional theory (DFT) have revealed that the spiro arrangement significantly influences the molecule's conjugation pathways, potentially enhancing its optical and electronic characteristics. These findings are particularly relevant for applications in organic electronics, where tailored π-systems are crucial for device performance.

The synthesis of N-{3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl}prop-2-enamide involves a multi-step process that highlights the versatility of spirocyclic compounds. Starting from readily available naphthalene derivatives, the formation of the spiro junction is achieved through carefully controlled coupling reactions. The introduction of the cyclopropane ring adds an additional layer of complexity, requiring precise stereochemical control to ensure the desired product is obtained.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. Its rigid spirocyclic framework makes it an ideal candidate for constructing molecular architectures with tailored mechanical and thermal properties. For instance, researchers have explored its use in designing mechanically robust polymers and high-performance adhesives.

In addition to its structural advantages, the compound exhibits intriguing photophysical properties. Experimental studies have shown that it displays strong fluorescence under UV irradiation, a characteristic that could be exploited in sensing applications. By functionalizing the molecule with specific recognition groups, it is possible to develop sensors capable of detecting a wide range of analytes with high sensitivity.

Another area where this compound has shown potential is in drug discovery. Its unique structure allows for interactions with biological targets that are not easily accessible by conventional small molecules. Preclinical studies have demonstrated that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, suggesting further exploration in this domain.

From a synthetic perspective, the development of efficient routes to prepare N-{3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl}prop-2-enamide remains an active area of research. Innovations in catalytic methods and asymmetric synthesis are expected to lower production costs and improve scalability, making this compound more accessible for industrial applications.

In conclusion, N-{3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-naphthalene]-3-yl}prop-2-enamide (CAS No. 2175583-25-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique spirocyclic structure continues to inspire groundbreaking research, paving the way for innovative solutions in materials science, electronics, and biomedicine.